Cas no 1448076-98-9 (4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide)

• Product Name: 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide
• CAS No: 1448076-98-9
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6022568
• PubChem ID: 71805063
• Update Time: 2025-06-20

4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide
• 4-methyl-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-(1,6-dihydro-1-methyl-6-oxo-3-pyridazinyl)phenyl]-4-methyl-
• F6424-0856
• 4-methyl-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-carboxamide
• 1448076-98-9
• 4-methyl-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]thiophene-2-carboxamide
• AKOS024557475

• Inchi： 1S/C17H15N3O2S/c1-11-9-15(23-10-11)17(22)18-13-6-4-3-5-12(13)14-7-8-16(21)20(2)19-14/h3-10H,1-2H3,(H,18,22)
• InChI Key： LKHOWPYFSFXDBC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C2=NN(C)C(=O)C=C2)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide

Introduction to 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide and Its Significance in Modern Chemical Research

The compound with the CAS number 1448076-98-9, specifically 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings, including a thiophene core and a pyridazine moiety, suggests a rich chemical diversity that could be leveraged for designing novel bioactive agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with significant advancements in understanding their pharmacological properties. The structural features of 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide make it an intriguing candidate for further investigation. The thiophene ring is well-known for its role in various biologically active molecules, while the pyridazine segment introduces additional functional possibilities. This combination opens up avenues for studying interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for developing new therapeutic agents. The structural motif allows for modifications that can enhance binding affinity and selectivity, which are critical factors in drug design. Recent studies have highlighted the importance of thiophene derivatives in the development of anti-inflammatory, antimicrobial, and anticancer agents. The incorporation of a pyridazine group into such structures has been shown to improve pharmacokinetic properties, making 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide a promising candidate for further exploration.

The chemical synthesis of this compound involves multi-step reactions that showcase the ingenuity of organic chemistry. The process typically begins with the formation of the pyridazine ring followed by its functionalization with a thiophene moiety. The introduction of the methyl group at the 4-position and the carboxamide functionality at the 2-position further refines the molecular structure. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into how structural modifications can influence biological activity.

From a biological perspective, 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide exhibits potential as an inhibitor or modulator of various enzymatic pathways. Preliminary computational studies have suggested that it may interact with proteins involved in metabolic disorders and inflammation. These findings are particularly relevant given the increasing prevalence of chronic diseases worldwide. By targeting key enzymatic pathways, this compound could offer a novel approach to managing these conditions.

The field of chemical biology has seen remarkable advancements in recent years, largely driven by interdisciplinary approaches that combine synthetic chemistry with computational modeling. The study of 4-methyl-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-carboxamide exemplifies this trend. High-throughput screening techniques and machine learning algorithms have enabled researchers to rapidly identify promising candidates from large libraries of compounds. This high-throughput approach has accelerated the drug discovery process and has led to the identification of several lead compounds that are now being tested in preclinical studies.

Another exciting aspect of this compound is its potential application in materials science. Thiophene derivatives are known for their electronic properties and have been widely used in organic electronics and photovoltaic devices. The presence of additional functional groups in 4-methyl-N-2-(1-methyl-6-oxyohiphydopiridazin3-yldiphenylthiophene-carboxamide could further enhance its utility in these applications. Researchers are exploring ways to integrate such molecules into conductive polymers and other advanced materials, which could lead to breakthroughs in flexible electronics and energy storage technologies.

The environmental impact of chemical research is also an important consideration today. Sustainable synthesis methods are being developed to minimize waste and reduce energy consumption. The production of 4-methyl-N-[sub](1-submethyl)-sub(6-suboxo)-sub(1-subdihydro)-sub(piridazin)-sub(3-subyl)-sub(phenyl)-sub(thiophene)-sub(2-subcarboxamide) exemplifies these efforts. By optimizing synthetic routes and employing green chemistry principles, researchers aim to make drug discovery more environmentally friendly while maintaining high standards of efficiency and yield.

In conclusion,4-methyl-N-[sub](1-submethyl)-sub(6-suboxo)-sub(1-subdihydro)-sub(piridazin)-sub(3-subyl)-sub(phenyl)-sub(thiophene)-sub(2-subcarboxamide) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its properties, this compound is poised to play an important role in shaping the future of medicine and materials science.